Cas no 1334029-81-0 (2-Propenamide, 2-cyano-N-(2,4-dichlorophenyl)-3-[2-(1-pyrrolidinyl)-5-pyrimidinyl]-)
2-Propenamide, 2-cyano-N-(2,4-dichlorophenyl)-3-[2-(1-pyrrolidinyl)-5-pyrimidinyl]- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenamide, 2-cyano-N-(2,4-dichlorophenyl)-3-[2-(1-pyrrolidinyl)-5-pyrimidinyl]-
- 2-cyano-N-(2,4-dichlorophenyl)-3-[2-(pyrrolidin-1-yl)pyrimidin-5-yl]prop-2-enamide
- (Z)-2-cyano-N-(2,4-dichlorophenyl)-3-(2-pyrrolidin-1-ylpyrimidin-5-yl)prop-2-enamide
- EN300-26599757
- Z381091884
- 1334029-81-0
-
- Inchi: 1S/C18H15Cl2N5O/c19-14-3-4-16(15(20)8-14)24-17(26)13(9-21)7-12-10-22-18(23-11-12)25-5-1-2-6-25/h3-4,7-8,10-11H,1-2,5-6H2,(H,24,26)
- InChI Key: OTWQYDUEGXPDIR-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C(Cl)C=C1Cl)(=O)C(C#N)=CC1=CN=C(N2CCCC2)N=C1
Computed Properties
- Exact Mass: 387.0653655g/mol
- Monoisotopic Mass: 387.0653655g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 575
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 81.9Ų
2-Propenamide, 2-cyano-N-(2,4-dichlorophenyl)-3-[2-(1-pyrrolidinyl)-5-pyrimidinyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26599757-0.05g |
2-cyano-N-(2,4-dichlorophenyl)-3-[2-(pyrrolidin-1-yl)pyrimidin-5-yl]prop-2-enamide |
1334029-81-0 | 95.0% | 0.05g |
$246.0 | 2025-03-20 |
2-Propenamide, 2-cyano-N-(2,4-dichlorophenyl)-3-[2-(1-pyrrolidinyl)-5-pyrimidinyl]- Related Literature
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
2. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
Additional information on 2-Propenamide, 2-cyano-N-(2,4-dichlorophenyl)-3-[2-(1-pyrrolidinyl)-5-pyrimidinyl]-
Introduction to 2-Propenamide, 2-cyano-N-(2,4-dichlorophenyl)-3-[2-(1-pyrrolidinyl)-5-pyrimidinyl] and Its Significance in Modern Chemical Biology
The compound with the CAS no. 1334029-81-0, identified as 2-Propenamide, 2-cyano-N-(2,4-dichlorophenyl)-3-[2-(1-pyrrolidinyl)-5-pyrimidinyl], represents a fascinating molecule in the realm of chemical biology. This intricate structure combines elements of aromaticity, heterocyclic chemistry, and functional group diversity, making it a subject of considerable interest for researchers exploring novel pharmacological pathways. The presence of a cyano group, a dichlorophenyl moiety, and a pyrimidine-pyrrolidine hybridization pattern suggests potential applications in drug discovery and molecular recognition.
In recent years, the field of medicinal chemistry has witnessed significant advancements in the design of molecules that can interact with biological targets in precise ways. The compound in question exemplifies this trend by integrating multiple pharmacophoric elements into a single framework. The cyano group at the 2-position of the propenamide backbone introduces a polarized carbon atom capable of participating in hydrogen bonding or coordinating with metal ions, depending on the biological context. Meanwhile, the 2,4-dichlorophenyl substituent enhances lipophilicity and can engage in π-stacking interactions with aromatic residues in proteins.
The core of the molecule is formed by a pyrimidine-pyrrolidine hybrid, a scaffold that has gained traction due to its ability to mimic natural nucleobases and thus interact with nucleic acid components or enzymes involved in DNA/RNA metabolism. This particular arrangement, coupled with the N-(2,4-dichlorophenyl) linkage, may contribute to selective binding affinities for certain therapeutic targets. Preliminary computational studies have suggested that this compound could exhibit binding properties relevant to enzymes implicated in cancer progression or inflammatory responses.
Recent research has highlighted the importance of heterocyclic compounds in developing next-generation therapeutics. The pyrimidine ring is particularly well-studied for its role in antiviral and anticancer agents, while pyrrolidines are known for their neuropharmacological activity. The combination of these two heterocycles in 2-Propenamide, 2-cyano-N-(2,4-dichlorophenyl)-3-[2-(1-pyrrolidinyl)-5-pyrimidinyl] creates a versatile platform for further derivatization and optimization. For instance, modifications to the nitrogen atoms or side chains could fine-tune bioavailability or metabolic stability.
One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The structural complexity allows for multiple points of interaction with biological systems, which is often crucial for achieving high selectivity. Researchers have been exploring analogs with similar scaffolds to identify more potent or selective inhibitors of kinases and other enzymes overexpressed in tumors. The dichlorophenyl moiety, in particular, has been shown to improve binding affinity by enhancing hydrophobic interactions within protein active sites.
The synthesis of such complex molecules requires meticulous planning and expertise in multi-step organic chemistry. Key synthetic strategies might involve cross-coupling reactions to establish the pyrimidine-pyrrolidine connection, followed by functional group transformations to introduce the cyano and amide groups. Advances in catalytic methods have made it possible to construct these intricate frameworks more efficiently than ever before. This accessibility has spurred interest among synthetic chemists and medicinal chemists alike.
Evaluation of biological activity is another critical step in assessing the potential of this compound. Initial assays might focus on enzyme inhibition screens targeting kinases or phosphodiesterases known to be involved in disease pathways. If promising results are obtained from these assays, further studies could explore interactions with cellular models or animal models to assess efficacy and toxicity profiles. The integration of computational modeling with experimental data has become increasingly important in guiding these efforts toward more rational drug design.
The broader implications of this research extend beyond individual compounds to advancements in chemical biology methodologies. Techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy are essential for elucidating how these molecules bind to their targets at an atomic level. Such structural insights can inform subsequent modifications aimed at improving potency or reducing side effects. Collaborative efforts between chemists and biologists are necessary to translate laboratory discoveries into tangible therapeutic benefits.
In conclusion,2-Propenamide, 2-cyano-N-(2,4-dichlorophenyl)-3-[2-(1-pyrrolidinyl)-5-pyrimidinyl] stands as a testament to the ingenuity of modern medicinal chemistry. Its complex structure offers numerous opportunities for exploration and innovation across multiple therapeutic areas. As research progresses, it will be fascinating to observe how modifications to this scaffold contribute to new treatments that address unmet medical needs.
1334029-81-0 (2-Propenamide, 2-cyano-N-(2,4-dichlorophenyl)-3-[2-(1-pyrrolidinyl)-5-pyrimidinyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)